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Compound of Interest

Compound Name: 3-Bromo-4-(trifluoromethyl)aniline

Cat. No.: B168388 Get Quote

An In-depth Technical Guide on the Physical Properties of 3-Bromo-4-(trifluoromethyl)aniline

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical intermediates is paramount for successful

synthesis and formulation. This guide provides a detailed overview of the physical properties of

3-Bromo-4-(trifluoromethyl)aniline, a key building block in the synthesis of pharmaceuticals

and agrochemicals.

Core Physical and Chemical Properties
3-Bromo-4-(trifluoromethyl)aniline, with the CAS number 172215-91-7, is an aromatic amine

containing both a bromine atom and a trifluoromethyl group.[1] These substitutions significantly

influence its reactivity, solubility, and other physical characteristics.

Quantitative Physical Data
The following table summarizes the key physical properties of 3-Bromo-4-
(trifluoromethyl)aniline.
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Property Value Notes

Molecular Formula C₇H₅BrF₃N [1][2]

Molecular Weight 240.02 g/mol [1][2]

Melting Point 108 °C Measured in ligroine.[2]

Boiling Point 244.5 ± 40.0 °C Predicted value.[2]

Density 1.697 ± 0.06 g/cm³ Predicted value.[2]

Flash Point 101.7 ± 27.3 °C

Refractive Index 1.522

pKa 1.69 ± 0.10 Predicted value.[2]

Appearance Light yellow to brown liquid [2]

Storage Conditions
Store under inert gas (nitrogen

or Argon) at 2–8 °C.
[2]

Experimental Protocols
Detailed experimental protocols for the determination of all physical properties for this specific

compound are not readily available in the public domain. However, standard methodologies for

determining key properties such as melting point and solubility for similar solid organic

compounds are well-established. Below are representative protocols.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid can be determined using a capillary melting point

apparatus.

Materials and Equipment:

3-Bromo-4-(trifluoromethyl)aniline sample

Capillary tubes (sealed at one end)

Melting point apparatus
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Mortar and pestle

Procedure:

Sample Preparation: Ensure the 3-Bromo-4-(trifluoromethyl)aniline sample is dry and

finely powdered. A small amount of the sample is ground into a fine powder using a mortar

and pestle.

Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered

sample, packing a small amount of the solid into the bottom of the tube to a height of 2-3

mm.

Measurement: The packed capillary tube is placed into the heating block of the melting point

apparatus.

Heating and Observation: The sample is heated at a steady rate. The temperature at which

the first drop of liquid appears is recorded as the onset of melting, and the temperature at

which the entire sample becomes a clear liquid is the final melting point. The melting range is

reported. For a pure substance, this range is typically narrow.

General Synthesis Workflow
The synthesis of halogenated trifluoromethyl anilines often involves the bromination of a

substituted aniline precursor. The following diagram illustrates a general workflow for such a

synthesis.
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Reactant Preparation

Reaction

Work-up & Purification

Final Product

3-(Trifluoromethyl)aniline in DMF

Reaction Vessel
(Stirring at Room Temp)

Add to vessel

N-Bromosuccinimide (NBS) in DMF

Add dropwise

Quenching with Water

Transfer mixture

Extraction with Ethyl Acetate

Drying over Sodium Sulfate

Solvent Evaporation

Column Chromatography

3-Bromo-4-(trifluoromethyl)aniline

Click to download full resolution via product page

Caption: General synthesis workflow for 3-Bromo-4-(trifluoromethyl)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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